Cas no 109859-10-1 (rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide)

Technical Introduction: rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide is a chiral cyclohexanol-derived acetamide compound with potential applications in pharmaceutical and synthetic chemistry. Its structure features a stereospecific 1,2-disubstituted cyclohexyl moiety, which may confer selectivity in biological interactions or catalytic processes. The presence of both hydroxyl and acetamide functional groups enhances its versatility as an intermediate in organic synthesis. The rac- designation indicates a racemic mixture, offering flexibility in enantiomeric resolution studies. This compound’s balanced hydrophilicity and lipophilicity, attributed to its polar hydroxy group and aromatic acetamide linkage, make it suitable for probing structure-activity relationships or as a scaffold for further derivatization. Its synthetic accessibility and modular design support its utility in medicinal chemistry research.
rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide structure
109859-10-1 structure
Product Name:rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide
CAS No:109859-10-1
MF:C14H19NO3
MW:249.305564165115
CID:4571835
PubChem ID:13738562
Update Time:2025-06-23

rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • rac-N-(4-{[(1R,2R)-2-hydroxycyclohexyl]oxy}phenyl)acetamide, trans
    • rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide
    • Inchi: 1S/C14H19NO3/c1-10(16)15-11-6-8-12(9-7-11)18-14-5-3-2-4-13(14)17/h6-9,13-14,17H,2-5H2,1H3,(H,15,16)/t13-,14-/m1/s1
    • InChI Key: MQZMQRPCNLHVND-ZIAGYGMSSA-N
    • SMILES: C(NC1=CC=C(O[C@@H]2CCCC[C@H]2O)C=C1)(=O)C

rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1440183-0.05g
rac-N-(4-{[(1R,2R)-2-hydroxycyclohexyl]oxy}phenyl)acetamide
109859-10-1 95%
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$162.0 2023-06-06
Enamine
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rac-N-(4-{[(1R,2R)-2-hydroxycyclohexyl]oxy}phenyl)acetamide
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Enamine
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Additional information on rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide

Research Brief on rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide (CAS: 109859-10-1): Recent Advances and Applications

rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide (CAS: 109859-10-1) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions.

One of the key advancements in the study of rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide is its improved synthetic route. A 2023 study published in the Journal of Medicinal Chemistry described a stereoselective synthesis method that enhances yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the (1R,2R)-2-hydroxycyclohexyloxy moiety in conferring biological activity, which was confirmed through comparative assays with its enantiomeric counterparts.

Pharmacological investigations have revealed that rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo studies demonstrated its ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in chronic inflammation and oxidative stress. These findings suggest its potential as a lead compound for developing therapies for conditions like Alzheimer's disease and rheumatoid arthritis.

Furthermore, recent preclinical trials have explored the compound's pharmacokinetic profile and safety. A 2024 study in Drug Metabolism and Disposition reported favorable bioavailability and low toxicity, supporting its candidacy for further clinical development. However, challenges such as metabolic stability and tissue-specific delivery remain areas of active research.

In conclusion, rac-N-(4-{(1R,2R)-2-hydroxycyclohexyloxy}phenyl)acetamide (CAS: 109859-10-1) represents a promising scaffold for drug discovery. Ongoing research is expected to elucidate its full therapeutic potential and address existing limitations, paving the way for its translation into clinical applications.

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